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Compound of Interest

Compound Name:
2-Methyl-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B1318756 Get Quote

In-depth Technical Guide: 2-Methyl-5-
(trifluoromethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Methyl-5-(trifluoromethyl)benzaldehyde, a key intermediate in various synthetic pathways.

The information is intended to support researchers, scientists, and drug development

professionals in the safe handling, storage, and use of this compound.

Chemical Identification and Physical Properties
This section details the key identifiers and physical and chemical properties of 2-Methyl-5-
(trifluoromethyl)benzaldehyde. While experimental data for some properties of this specific

isomer are limited, predicted values and data from analogous compounds are provided for a

comprehensive understanding.
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Identifier Value Source

Chemical Name
2-Methyl-5-

(trifluoromethyl)benzaldehyde
-

CAS Number 106775-83-3 -

Molecular Formula C₉H₇F₃O [1]

Molecular Weight 188.15 g/mol [1]

Physical State Solid [1]

Predicted Boiling Point 201.0 ± 35.0 °C -

Melting Point Data not available -

Density Data not available -

Solubility Data not available -

Vapor Pressure Data not available -

Hazard Identification and Toxicological Profile
2-Methyl-5-(trifluoromethyl)benzaldehyde is classified as a hazardous substance. The

primary hazards are related to its irritant properties. Detailed toxicological data for this specific

compound are not readily available; therefore, the hazard classification is based on information

from supplier Safety Data Sheets (SDS).

Hazard Category Classification GHS Hazard Statement

Acute Toxicity (Oral) Acute Tox. 3 H301: Toxic if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation
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Toxicological Data Summary:

Endpoint Result

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Due to the lack of specific toxicological data, it is recommended to handle this compound with

the same precautions as for substances with known acute toxicity and irritant properties.

Ecological Information
Specific ecotoxicological data for 2-Methyl-5-(trifluoromethyl)benzaldehyde are not

available. General guidance from safety data sheets advises against releasing the chemical

into the environment. The biodegradability of trifluoromethylated aromatic compounds can be

slow, and they should be considered persistent in the absence of specific data.

Ecological Endpoint Result

Aquatic Toxicity No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological assessment of 2-
Methyl-5-(trifluoromethyl)benzaldehyde are not publicly available. However, standard

methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD), would be employed for such evaluations. These include:
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Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method). This method

involves the administration of the substance to rats at defined dose levels to determine the

acute toxic category.

Skin Irritation: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human

Epidermis Test Method). This in vitro method uses reconstructed human epidermis to assess

the potential of a substance to cause skin irritation.

Eye Irritation: OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium

(RhCE) test method). This in vitro method is used to identify chemicals that do not require

classification for eye irritation or serious eye damage.

Safe Handling and Emergency Procedures
A systematic approach to handling 2-Methyl-5-(trifluoromethyl)benzaldehyde is crucial to

minimize risk. The following workflow outlines the key stages from receipt to disposal.
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Safe Handling Workflow for 2-Methyl-5-(trifluoromethyl)benzaldehyde

Receiving and Storage

Handling and Use

Spill and Emergency

Waste Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Fume Hood

Weigh Solid Carefully Minor Spill

Dissolve in Appropriate Solvent

Collect Contaminated Waste

Evacuate Area

Absorb with Inert Material

Collect and Seal Waste

Dispose According to Regulations

Label as Hazardous Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methyl-5-(trifluoromethyl)benzaldehyde.
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First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Spill Response:

In case of a spill, evacuate the area. Wear appropriate personal protective equipment (PPE),

including respiratory protection. Absorb the spill with an inert material and collect it in a sealed

container for disposal.

Regulatory Information
This compound is subject to hazard communication regulations. Users should be familiar with

and adhere to all applicable local, state, and federal regulations regarding the handling,

storage, and disposal of this chemical.

Regulation Information

GHS Pictograms Skull and crossbones (GHS06)[1]

Signal Word Danger[1]

Hazard Statements H301, H315, H319, H335[1]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P310,

P302+P352, P304+P340, P305+P351+P338,

P312, P330, P332+P313, P337+P313,

P362+P364, P403+P233, P405, P501
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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